[1-(3,4-difluorobenzyl)-2-piperidinyl]methanol

• IUPAC Name: [1-[(3,4-difluorophenyl)methyl]piperidin-2-yl]methanol
• InChI: InChI=1S/C13H17F2NO/c14-12-5-4-10(7-13(12)15)8-16-6-2-1-3-11(16)9-17/h4-5,7,11,17H,1-3,6,8-9H2
• InChI Key: VXSGXJCNXSNFMW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CO)CC2=CC(=C(C=C2)F)F
• Molecular Formula: C13H17F2NO
• Molecular Weight: 241.28 g/mol

Description

[1-(3,4-difluorobenzyl)-2-piperidinyl]methanol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. It is commonly known as DFPM and is a member of the piperidine class of compounds. DFPM is a white crystalline solid that is soluble in water and organic solvents. In

Mechanism of Action

The exact mechanism of action of DFPM is not fully understood. However, it has been shown to act as a partial agonist at the mu-opioid receptor and a full agonist at the delta-opioid receptor. DFPM also modulates the activity of the dopamine and serotonin systems in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
DFPM has been shown to produce analgesic effects in animal models of pain. It also has anxiolytic and antidepressant effects. DFPM has been shown to reduce the release of glutamate, a neurotransmitter that is involved in pain signaling, in the brain. DFPM has also been shown to increase the release of dopamine and serotonin, which may contribute to its anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

DFPM has several advantages for lab experiments. It has a high potency and produces a long-lasting effect, which makes it ideal for studying the pharmacology of opioids. DFPM also has a low toxicity profile, which makes it safe for use in animal models. However, DFPM has some limitations for lab experiments. It has a low solubility in water, which makes it difficult to administer to animals. DFPM also has a short half-life, which may limit its effectiveness in some experiments.

Future Directions

DFPM has several potential future directions for scientific research. It may be further studied for its potential use in the treatment of drug addiction and withdrawal symptoms. DFPM may also be investigated for its potential use in the treatment of chronic pain. Further studies may be conducted to elucidate the exact mechanism of action of DFPM and to identify potential targets for drug development. DFPM may also be studied for its potential use in combination therapies with other drugs.

Scientific Research Applications

DFPM has been studied extensively for its potential therapeutic properties. It has been shown to have antinociceptive, anxiolytic, and antidepressant effects in animal models. DFPM has also been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms. It has been shown to reduce drug-seeking behavior and withdrawal symptoms in animal models. DFPM has also been studied for its potential use in the treatment of neuropathic pain.